2-(4-chloro-2-fluorophenyl)-N-(2-methoxybenzyl)acetamide

• IUPAC Name: 2-(4-chloro-2-fluorophenyl)-N-[(2-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C16H15ClFNO2/c1-21-15-5-3-2-4-12(15)10-19-16(20)8-11-6-7-13(17)9-14(11)18/h2-7,9H,8,10H2,1H3,(H,19,20)
• InChI Key: JWKNKMQBPWCINV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)CC2=C(C=C(C=C2)Cl)F
• Molecular Formula: C16H15ClFNO2
• Molecular Weight: 307.74 g/mol

Description

2-(4-chloro-2-fluorophenyl)-N-(2-methoxybenzyl)acetamide, also known as CFM-2, is a chemical compound that has been widely researched in the field of neuroscience. CFM-2 is a selective antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is a type of ionotropic glutamate receptor that plays a crucial role in learning and memory processes.

Mechanism of Action

2-(4-chloro-2-fluorophenyl)-N-(2-methoxybenzyl)acetamide acts as a competitive antagonist of the NMDA receptor by binding to the glycine site of the receptor. NMDA receptors require the binding of both glutamate and glycine to activate, and this compound prevents the binding of glycine, thereby inhibiting the activation of the receptor. This leads to a decrease in calcium influx into the postsynaptic neuron, which is necessary for the induction of long-term potentiation (LTP), a cellular mechanism underlying learning and memory.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, this compound has been found to improve cognitive function and memory in models of Alzheimer's disease and traumatic brain injury. This compound has also been shown to have anticonvulsant effects in animal models of epilepsy. However, this compound has been found to have neurotoxic effects at high concentrations, leading to neuronal cell death.

Advantages and Limitations for Lab Experiments

One advantage of 2-(4-chloro-2-fluorophenyl)-N-(2-methoxybenzyl)acetamide is its selective antagonism of the NMDA receptor, which allows for the investigation of the role of NMDA receptors in various neurological disorders. However, this compound has been found to have neurotoxic effects at high concentrations, which limits its use in in vivo experiments. Additionally, this compound has poor solubility in water, which can make it difficult to administer in experiments.

Future Directions

For research on 2-(4-chloro-2-fluorophenyl)-N-(2-methoxybenzyl)acetamide include investigating its potential therapeutic use in neurological disorders, such as Alzheimer's disease and epilepsy. Additionally, further studies are needed to determine the optimal dosage and administration of this compound to minimize its neurotoxic effects. Finally, the development of more soluble analogs of this compound could improve its use in in vivo experiments.

Synthesis Methods

2-(4-chloro-2-fluorophenyl)-N-(2-methoxybenzyl)acetamide can be synthesized using a multi-step process starting from 4-chloro-2-fluoroaniline and 2-methoxybenzaldehyde. The first step involves the reaction of 4-chloro-2-fluoroaniline with ethyl chloroacetate in the presence of sodium hydride to form 2-(4-chloro-2-fluorophenyl)acetamide. The second step involves the reaction of 2-(4-chloro-2-fluorophenyl)acetamide with 2-methoxybenzaldehyde in the presence of sodium hydride to form this compound, which is this compound.

Scientific Research Applications

2-(4-chloro-2-fluorophenyl)-N-(2-methoxybenzyl)acetamide has been extensively studied in the field of neuroscience due to its selective antagonism of the NMDA receptor. NMDA receptors are involved in synaptic plasticity, which is the ability of synapses to strengthen or weaken over time, and are critical for learning and memory processes. This compound has been used to investigate the role of NMDA receptors in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and epilepsy.